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Introduction
Platelet aggregation is a critical process in hemostasis and thrombosis. The study of

compounds that modulate platelet function is essential for the development of novel anti-

thrombotic therapies. BW 245C is a stable and selective agonist of the prostaglandin D2

(PGD2) receptor 1 (DP1). Activation of the DP1 receptor in platelets leads to an increase in

intracellular cyclic adenosine monophosphate (cAMP), which in turn inhibits various platelet

activation pathways, resulting in the inhibition of platelet aggregation.[1][2][3] These application

notes provide a detailed protocol for utilizing BW 245C to study the inhibition of platelet

aggregation using light transmission aggregometry (LTA).

Principle of the Assay
Light transmission aggregometry is the gold standard for in vitro assessment of platelet

function. The assay measures the change in light transmission through a suspension of

platelet-rich plasma (PRP) as platelets aggregate in response to an agonist. In a resting state,

platelets in PRP cause the sample to be turbid, resulting in low light transmission. Upon the

addition of a platelet agonist (e.g., ADP, collagen), platelets aggregate, forming larger clumps.

This leads to a decrease in turbidity and a corresponding increase in light transmission, which

is recorded over time.
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To assess the inhibitory effect of BW 245C, PRP is pre-incubated with varying concentrations

of the compound before the addition of a platelet agonist. The extent to which BW 245C inhibits

the agonist-induced aggregation is then quantified.

Signaling Pathway of BW 245C in Platelets
BW 245C exerts its anti-aggregatory effect by activating the DP1 receptor, a G-protein coupled

receptor (GPCR) linked to the Gs alpha subunit. This initiates a signaling cascade that

ultimately inhibits platelet activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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